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Compound of Interest

Compound Name: Chlorhexidine (acetate hydrate)

Cat. No.: B10775363

Get Quote

Abstract
Chlorhexidine acetate (diacetate) hydrate is a cationic bis(biguanide) antiseptic widely used in

antimicrobial research, wound healing studies, and drug formulation.[1][2] Unlike the freely

soluble gluconate salt, the acetate salt exhibits "sparing" solubility in water (~19 mg/mL) and

distinct solubility profiles in organic solvents. This guide provides a scientifically rigorous

protocol for preparing stable stock solutions, addressing critical factors such as hydrate

correction, solvent compatibility, and preventing hydrolytic degradation to p-chloroaniline.[1][2]

[3]

Critical Material Specifications
Before initiating preparation, verify the specific salt form. Chlorhexidine acetate is distinct from

the hydrochloride (low solubility) and gluconate (high solubility) salts.[1][3]
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Property Specification Notes

Compound Name
Chlorhexidine Diacetate

Hydrate

Often labeled as

"Chlorhexidine Acetate"

CAS Number
56-95-1 (Anhydrous); 206986-

79-0 (Hydrate)
Verify CAS on vendor CoA

Molecular Weight 625.55 g/mol (Anhydrous)
Must adjust for water content

(see Section 2)

Appearance
White to almost white

crystalline powder

Discard if yellow/brown

(oxidation)

Storage (Solid)
Room Temperature,

Desiccated
Protect from light

Solubility Profile (at 25°C)
Solvent Solubility Limit

Recommended
Stock Conc.[3]

Stability Risk

Water ~19 mg/mL (1.9% w/v) 10 mM (~6.3 mg/mL)
Hydrolysis at pH >8 or

High Temp

Ethanol (96%) ~10–15 mg/mL* 10 mg/mL

Evaporation;

Precipitation on cold

storage

DMSO ~15 mg/mL 10–15 mg/mL
Hygroscopic; Freezing

can precipitate solute

Acetate Buffer ~19 mg/mL 10 mM
Most Stable (pH 5–7

optimal)

*Note: While some literature suggests higher solubility in ethanol (up to 1:15 ratio),

conservative limits (10 mg/mL) are recommended for stock stability to prevent precipitation

during refrigeration.[1][2][3]
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The Hydrate Correction Factor
Chlorhexidine acetate is supplied as a hydrate or may contain adsorbed moisture. Using the

anhydrous molecular weight without correction will result in a sub-potent solution.

Step 1: Check the Certificate of Analysis (CoA) for Loss on Drying (LOD) or Water Content.[3]

Step 2: Calculate the Corrected Mass required.[3]

[1][2][3]

Example:

Target: 10 mL of 10 mM Stock.

MW (Anhydrous): 625.55 g/mol .[3][4]

Target Mass (Anhydrous):

(62.56 mg).[1][3]

CoA Water Content: 3.5%.[3]

Weighing Requirement:

.[1][2][3]

Experimental Protocols
Workflow Visualization
The following diagram outlines the decision logic for solvent selection and preparation steps.
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Start: Define Application

Target Concentration?

High (>10 mM)
or Hydrophobic Assay

High Conc

Standard (≤10 mM)
General Biological Assay

Standard

Solvent: DMSO
(Max 15 mg/mL)

Solvent: Water or
Acetate Buffer (pH 5-7)

Weigh with
Hydrate Correction

Dissolve: Vortex
(Warm to 37°C if needed)

Sterilize: 0.22 µm PVDF/PES
(Discard first 1 mL)

QC: Visual & UV Check

Store: -20°C (Dark)

Click to download full resolution via product page
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Figure 1: Decision tree for Chlorhexidine Acetate stock preparation based on concentration

requirements.

Protocol A: Standard Aqueous Stock (10 mM)
Best for: Cell culture assays, MIC determination, and general antimicrobial testing.[1][2]

Preparation of Vehicle: Use sterile Milli-Q water or, preferably, 10 mM Sodium Acetate Buffer

(pH 6.0).[2][3]

Why Buffer? Chlorhexidine is most stable at pH 5–7.[5] Unbuffered water absorbs CO2,

lowering pH, or may interact with glass containers leaching alkali (raising pH), both

accelerating degradation to p-chloroaniline.[1][2][3]

Weighing: Weigh the calculated amount of Chlorhexidine Acetate Hydrate (adjusted for water

content) into a sterile polypropylene tube.

Note: Avoid glass weighing boats if possible due to cationic adsorption, though negligible

for bulk weighing.

Dissolution: Add 80% of the final volume of solvent.

Mixing: Vortex vigorously for 2–5 minutes. If particles persist, warm the solution to 37°C in a

water bath for 10 minutes. Do not exceed 50°C as degradation accelerates.[3]

Volume Adjustment: Make up to final volume with solvent.[3]

Sterilization: Filter sterilize using a 0.22 µm PES or PVDF syringe filter.

Critical Step:Discard the first 1–2 mL of filtrate. Chlorhexidine binds to filter membranes;

saturating the membrane first ensures the collected filtrate is at the correct concentration.

Storage: Aliquot into polypropylene tubes (protect from light). Store at 4°C (short term <1

week) or -20°C (long term).

Protocol B: High-Concentration Stock (DMSO, 15
mg/mL)
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Best for: Small volume spikes, compound libraries, or when water solubility is a limiting factor.

[1][2][3]

Solvent: Use high-purity (anhydrous) DMSO.[3]

Dissolution: Add DMSO to the weighed powder. Vortex until clear.

Validation: Ensure no crystals remain. DMSO stocks are hygroscopic; ensure the cap is tight.

Usage: When diluting into aqueous media, keep the final DMSO concentration <0.5% (v/v) to

avoid cytotoxicity in biological assays.

Quality Control & Validation
Every batch of stock solution should undergo basic validation to ensure integrity.

Visual Inspection
Pass: Clear, colorless solution.

Fail: Turbidity, floating crystals, or yellow discoloration (indicates oxidation or p-chloroaniline

formation).[1][2][3]

UV-Vis Spectrophotometry
Dilute the stock 1:100 in water and scan from 200–400 nm.[3]

Lambda max: ~260–262 nm.[3]

Absorbance Check: Use the molar extinction coefficient (approx.[3] 44.5 L/(g·cm) or similar

specific to the solvent system) to verify concentration.

pH Check (Aqueous only)
Ensure pH is between 5.0 and 7.[3]0. If pH > 8.0, precipitation of the free base is imminent.

Storage, Stability & Safety
Stability Profile
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Light Sensitivity: High.[3] Chlorhexidine degrades under UV light. Always use amber tubes or

wrap containers in foil.

Temperature:

Solid: Stable at RT.[3][6][7][8]

Solution: Heat sensitive.[3] Never autoclave chlorhexidine acetate solutions >1.0% w/v,

and avoid autoclaving even dilute stocks if precise concentration is critical (filtration is

superior).[2][3] Autoclaving can generate p-chloroaniline (carcinogenic).[1][2][3]

Container Compatibility:

Recommended: Polypropylene (PP), High-Density Polyethylene (HDPE).[1][2][3]

Avoid: Soda-lime glass (leaches alkali), Cork (inactivates the drug).[1][2][3]

Safety (HSE)
Hazard: Chlorhexidine acetate is an irritant (Skin/Eye) and is very toxic to aquatic life.[3]

Ototoxicity: strictly avoid contact with the middle ear (e.g., perforated eardrum) as it causes

irreversible deafness.[3]

Eye Contact: Can cause permanent corneal damage.[3] Wear safety goggles during

preparation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10775363?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biomol.com/products/chemicals/biochemicals/chlorhexidine-acetate-hydrate-cay26924-5
https://www.biomol.com/products/chemicals/biochemicals/chlorhexidine-acetate-hydrate-cay26924-5
https://www.caymanchem.com/product/26924/chlorhexidine-acetate-hydrate
https://www.lgcstandards.com/PL/en/Chlorhexidine-diacetate-100-g-mL-in-Acetonitrile-Water/p/DRE-A11310100WL-100
https://www.chemicalbook.com/price-india/Chlorhexidine-diacetate.htm
https://www.chemicalbook.com/price-india/Chlorhexidine-diacetate.htm
https://www.sefh.es/fichadjuntos/Clorhexidinasigma.pdf
https://cdn.caymanchem.com/cdn/insert/26924.pdf
https://cdn.caymanchem.com/cdn/insert/17343.pdf
https://cdn.caymanchem.com/cdn/insert/17343.pdf
https://www.researchgate.net/publication/23250677_Solubility_Properties_of_Chlorhexidine_Salts
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorhexidine-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorhexidine-Acetate
https://www.benchchem.com/product/b10775363/docs#precision-preparation-of-chlorhexidine-acetate-hydrate-stock-solutions
https://www.benchchem.com/product/b10775363/docs#precision-preparation-of-chlorhexidine-acetate-hydrate-stock-solutions
https://www.benchchem.com/product/b10775363/docs#precision-preparation-of-chlorhexidine-acetate-hydrate-stock-solutions
https://www.benchchem.com/product/b10775363/docs#precision-preparation-of-chlorhexidine-acetate-hydrate-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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